Cas no 35475-03-7 (Methyl 5-chlorothiophene-2-carboxylate)

Methyl 5-chlorothiophene-2-carboxylate is a chlorinated thiophene derivative with the molecular formula C₆H₅ClO₂S. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its thiophene core and ester functionality enable further functionalization, while the chlorine substituent enhances reactivity for selective cross-coupling reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. Methyl 5-chlorothiophene-2-carboxylate is commonly utilized in heterocyclic synthesis, offering a reliable building block for complex molecular architectures.
Methyl 5-chlorothiophene-2-carboxylate structure
35475-03-7 structure
Product Name:Methyl 5-chlorothiophene-2-carboxylate
CAS No:35475-03-7
MF:C6H5ClO2S
MW:176.620699644089
MDL:MFCD06203698
CID:841955
PubChem ID:589473
Update Time:2025-05-28

Methyl 5-chlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-chlorothiophene-2-carboxylate
    • 5-chloro-2-Thiophenecarboxylic acid methyl ester
    • Methyl-5-chlorothiophene-2-carboxylate
    • 2-chloro-5-methoxycarbonylthiophene
    • 5-chlorothiophene-2-carboxylic acid methyl ester
    • 5-Chlor-thiophen-2-carbonsaeure-methylester
    • Methyl 5-chloro-2-thiophenecarboxylate
    • methyl 5-chlorothiophene-2-carboxylic acid
    • QC-5846
    • Methyl 2-chloro-5-thiophenecarboxylate
    • 5-Chloro-thiophene-2-carboxylic acid methyl ester
    • SQVGSFPLDUMEDG-UHFFFAOYSA-N
    • 2-Thiophenecarboxylic acid, 5-chloro-, methyl ester
    • 3840AH
    • MB03690
    • Methyl 5-chloro-2-thiophenecarboxylate #
    • AB0048670
    • 5-Ch
    • MDL： MFCD06203698
    • Inchi： 1S/C6H5ClO2S/c1-9-6(8)4-2-3-5(7)10-4/h2-3H,1H3
    • InChI Key： SQVGSFPLDUMEDG-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(=O)OC)S1

Computed Properties

  • Exact Mass: 175.97000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 18°C(lit.)
  • Boiling Point: 226°C(lit.)
  • Flash Point: 97.2±21.8 ºC,
  • Solubility: Very slightly soluble (0.35 g/l) (25 º C),
  • PSA: 54.54000
  • LogP: 2.18810

Methyl 5-chlorothiophene-2-carboxylate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD250374)

Methyl 5-chlorothiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-chlorothiophene-2-carboxylate Pricemore >>

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Methyl 5-chlorothiophene-2-carboxylate Production Method

Production Method 1

3437-95-4 3437-95-4
35475-03-7 35475-03-7
88105-22-0 88105-22-0
Reaction Conditions
1.1 Catalysts: Molybdenum hexacarbonyl ;  6 h, 150 °C
Reference
Synthesis of 2-thiophenecarboxylic and 2,5-thiophenedicarboxylic acid esters via the reaction of thiophenes with the CCl4-ROH reagent in the presence of vanadium, iron, and molybdenum catalysis
Khusnutdinov, R. I.; Shchadneva, N. A.; Baiguzina, A. R.; Mukminov, R. R.; Mayakova, Yu. Yu.; et al, Neftekhimiya, 2008, 48(6), 467-473

Methyl 5-chlorothiophene-2-carboxylate Raw materials

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